Cas no 753483-60-2 (Benzenemethanamine,N-(3-bromophenyl)-a-methyl-, (aS)-)
753483-60-2 structure
Product Name:Benzenemethanamine,N-(3-bromophenyl)-a-methyl-, (aS)-
CAS No:753483-60-2
MF:C14H14BrN
MW:276.171662807465
CID:561852
PubChem ID:28465867
Update Time:2025-04-19
Benzenemethanamine,N-(3-bromophenyl)-a-methyl-, (aS)- Chemical and Physical Properties
Names and Identifiers
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- Benzenemethanamine,N-(3-bromophenyl)-a-methyl-, (aS)-
- 3-BROMO-N-[(1S)-1-PHENYLETHYL]ANILINE
- (S)-3-Bromo-N-(1-phenylethyl)-aniline
- Benzenemethanamine, N-(3-bromophenyl)-a-methyl-, (aS)-
- 753483-60-2
- Benzenemethanamine,N-(3-bromophenyl)-a-methyl-,(as)-
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- Inchi: 1S/C14H14BrN/c1-11(12-6-3-2-4-7-12)16-14-9-5-8-13(15)10-14/h2-11,16H,1H3/t11-/m0/s1
- InChI Key: XBAYGDUZTFAECB-NSHDSACASA-N
- SMILES: BrC1=CC=CC(=C1)N[C@@H](C)C1C=CC=CC=1
Computed Properties
- Exact Mass: 275.03100
- Monoisotopic Mass: 275.031
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 201
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 12A^2
- XLogP3: 4.5
Experimental Properties
- PSA: 12.03000
- LogP: 4.69520
Benzenemethanamine,N-(3-bromophenyl)-a-methyl-, (aS)- Related Literature
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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